2-(1-{[(Benzyloxy)carbonyl]amino}cyclopropyl)pyrimidine-5-carboxylic acid

• Molecular Formula: C16H15N3O4
• Molecular Weight: 313.31 g/mol
• IUPAC Name: 2-[1-(phenylmethoxycarbonylamino)cyclopropyl]pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C16H15N3O4/c20-13(21)12-8-17-14(18-9-12)16(6-7-16)19-15(22)23-10-11-4-2-1-3-5-11/h1-5,8-9H,6-7,10H2,(H,19,22)(H,20,21)
• InChI Key: HEFGLQSZSTZGMC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=NC=C(C=N2)C(=O)O)NC(=O)OCC3=CC=CC=C3

Description

2-(1-{[(Benzyloxy)carbonyl]amino}cyclopropyl)pyrimidine-5-carboxylic acid is a cyclopropane-containing heterocyclic compound featuring a pyrimidine core substituted at position 5 with a carboxylic acid group and at position 2 with a 1-{[(benzyloxy)carbonyl]amino}cyclopropyl moiety. The benzyloxycarbonyl (Cbz) group serves as a protective group for the amine, enabling controlled deprotection during synthetic processes. This compound is of interest in medicinal chemistry due to the pyrimidine ring’s prevalence in bioactive molecules, such as kinase inhibitors and antiviral agents. Its structural complexity allows for diverse interactions with biological targets, including π-π stacking (via the pyrimidine ring) and hydrogen bonding (via the carboxylic acid) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-{[(Benzyloxy)carbonyl]amino}cyclopropyl)pyrimidine-5-carboxylic acid typically involves multiple steps, including the formation of the cyclopropyl group and the attachment of the benzyloxycarbonylamino group. One common method involves the use of cyclopropylamine and pyrimidine-5-carboxylic acid as starting materials. The reaction conditions often require the use of protecting groups, such as benzyloxycarbonyl, to ensure selective reactions .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. Techniques such as continuous flow reactors and automated synthesis can be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

2-(1-{[(Benzyloxy)carbonyl]amino}cyclopropyl)pyrimidine-5-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions vary depending on the desired transformation but often involve controlled temperatures and specific solvents .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines .

Scientific Research Applications

2-(1-{[(Benzyloxy)carbonyl]amino}cyclopropyl)pyrimidine-5-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(1-{[(Benzyloxy)carbonyl]amino}cyclopropyl)pyrimidine-5-carboxylic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following compounds share cyclopropane or carbamate motifs but differ in substituents and functional groups:

Compound Name (CAS)	Key Structural Features	Molecular Formula	Molecular Weight (g/mol)
2-(1-{[(Benzyloxy)carbonyl]amino}cyclopropyl)pyrimidine-5-carboxylic acid	Pyrimidine-5-carboxylic acid, Cbz-protected amine	C₁₆H₁₅N₃O₄	313
2-(1-{[(tert-Butoxy)carbonyl]amino}cyclopropyl)acetic acid (103500-22-7)	Acetic acid, Boc-protected amine	C₁₁H₁₉NO₄	229
Benzyl N-[1-(hydroxymethyl)cyclopropyl]carbamate (3999-56-2)	Hydroxymethyl cyclopropane, benzyl carbamate	C₁₂H₁₄N₂O₃	234
Ethyl trans-2-cyanocyclopropane-1-carboxylate (60212-41-1)	trans-Cyano, ethyl ester	C₈H₁₁NO₂	153
trans-2-Ethoxycyclopropanecarboxylic acid	trans-Ethoxy, carboxylic acid	C₇H₁₀O₃	142

Key Differences and Implications

Protective Groups: The Cbz group in the primary compound is stable under acidic conditions but cleavable via hydrogenolysis, making it suitable for stepwise synthesis. In contrast, the Boc group in PBGJ3049 is acid-labile, favoring deprotection with trifluoroacetic acid (TFA) .

Core Heterocycle vs. Linear Chains :

• The pyrimidine ring in the primary compound enables aromatic interactions critical for binding to enzymes (e.g., kinases). The acetic acid in PBGJ3049 lacks this planar structure, limiting π-π stacking but offering flexibility for conjugation .

Functional Group Reactivity :

• Ethyl ester in PB97195 increases lipophilicity, aiding membrane permeability, but requires hydrolysis to the active carboxylic acid form. The cyanide group in PB97195 may act as a hydrogen bond acceptor or participate in click chemistry .
• trans-Substituents (e.g., in PB97195 and trans-2-ethoxycyclopropanecarboxylic acid) impose steric constraints, affecting conformational stability and target engagement .

Solubility and Bioavailability :

• The carboxylic acid in the primary compound and trans-2-ethoxycyclopropanecarboxylic acid improves aqueous solubility at physiological pH, whereas ethyl esters (PB97195) and Boc groups (PBGJ3049) enhance lipid solubility .